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Compound of Interest

Compound Name: Longikaurin E

Cat. No.: B608631

For Researchers, Scientists, and Drug Development Professionals

Longikaurin E, a naturally occurring ent-kauranoid diterpenoid, has emerged as a compound
of significant interest in the scientific community. Isolated from plants of the Isodon genus, its
complex chemical architecture and potent biological activities have made it a focal point for
research, particularly in the realm of oncology. This technical guide provides a comprehensive
overview of Longikaurin E, focusing on its fundamental chemical properties, and laying the
groundwork for a deeper exploration of its therapeutic potential.

Core Chemical Identifiers

The foundational step in the study of any chemical entity is the precise identification through
standardized nomenclature and structural representation. Longikaurin E is unequivocally
identified by its Chemical Abstracts Service (CAS) number and its molecular formula, which are
crucial for database searches, regulatory submissions, and unambiguous scientific
communication.

Identifier Value Source(s)
CAS Number 77949-42-9 [11[2][3][4]
Molecular Formula C22H3006 [1][2][3][4]
Molecular Weight 390.48 g/mol [31[4]
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The molecular formula, C22H300s, reveals a carbon-rich structure with a significant degree of
oxygenation, hinting at the presence of multiple functional groups that are key to its biological
interactions. The total synthesis of Longikaurin E has been successfully achieved, providing a
pathway for structural modifications and the generation of analogues for further investigation.[5]

[6]

A deeper dive into the biological activities and mechanisms of action of Longikaurin E reveals
its potential as a modulator of critical cellular pathways. Preliminary studies have indicated its
involvement in the inhibition of the NF-kB signaling pathway and the induction of apoptosis via
mitochondrial pathways. However, a detailed exposition of the quantitative data from these
biological assays and the specific experimental protocols employed is essential for the
replication and advancement of this research. Further investigation is required to elucidate the
full spectrum of its signaling pathway interactions and to present this information in a clear,
visual format for enhanced comprehension.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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